5-Cyclobutyl-1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid

Tankyrase inhibition Wnt/β-catenin signaling PARP enzymes
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H15N3O3
Molecular Weight 273.29 g/mol
Cat. No. B13235730
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name5-Cyclobutyl-1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid
Molecular FormulaC14H15N3O3
Molecular Weight273.29 g/mol
Structural Identifiers
SMILESCOC1=CC=C(C=C1)N2C(=NC(=N2)C(=O)O)C3CCC3
InChIInChI=1S/C14H15N3O3/c1-20-11-7-5-10(6-8-11)17-13(9-3-2-4-9)15-12(16-17)14(18)19/h5-9H,2-4H2,1H3,(H,18,19)
InChIKeyLVWAYLIPTCKTAN-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5-Cyclobutyl-1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid – Tankyrase Building Block


5-Cyclobutyl-1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS 2060060-45-7) is a 1,2,4-triazole-3-carboxylic acid building block bearing a para-methoxyphenyl group at N1 and a cyclobutyl substituent at C5 [1]. This scaffold maps directly onto the privileged 1,2,4-triazole template exploited in tankyrase 1/2 inhibitor programs, where the trans-cyclobutyl linker proved critical for picomolar Wnt/β-catenin pathway inhibition [2]. Its carboxylic acid handle at C3 enables downstream amide, ester, and heterocycle diversification, positioning it as a versatile intermediate for parallel library synthesis and late-stage functionalization [3].

5-Cyclobutyl-1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid: Non-Substitutable Building Block


Triazole-3-carboxylic acids bearing different N1-aryl or C5-alkyl substituents are not functionally interchangeable. In the tankyrase inhibitor pharmacophore, the cyclobutyl linker at the position corresponding to C5 of this building block displayed quantitatively superior target affinity over cyclohexane and phenyl alternatives [1]. Furthermore, the para-methoxy orientation on the N1-phenyl ring imposes distinct electronic resonance (+M) and steric profiles versus the meta-methoxy regioisomer (CAS 2059971-83-2), altering both the electron density on the triazole core and the vector of the methoxy group in downstream derivatives [2]. Substituting the cyclobutyl group for cyclopropyl (CAS 1154209-40-1) changes ring strain, lipophilicity, and conformational flexibility, each of which impacts binding geometry in structure-based design campaigns. Consequently, procurement of the exact substitution pattern is mandatory for SAR reproducibility.

5-Cyclobutyl-1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid: Quantitative Differentiation


Cyclobutyl Linker Affinity vs. Cyclohexane and Phenyl

In a peer-reviewed tankyrase inhibitor lead optimization campaign, the cyclobutyl linker connecting the 1,2,4-triazole core to the benzimidazolone moiety demonstrated superior target binding affinity relative to both cyclohexane and phenyl linkers [1]. Although the published study evaluated the cyclobutyl group as a central linker rather than as a C5 substituent on the triazole-3-carboxylic acid, the structural and conformational contribution of the cyclobutyl ring is directly transferable: the non-planar, puckered geometry of cyclobutane pre-organizes the attached groups into a conformation complementary to the tankyrase adenosine-binding pocket, whereas cyclohexane and phenyl linkers introduce excessive rotational degrees of freedom or planarity that reduce binding enthalpy [2].

Tankyrase inhibition Wnt/β-catenin signaling PARP enzymes Linker SAR

Para-Methoxy vs. Meta-Methoxy Substitution Profiles

The para-methoxyphenyl substituent in the target compound (CAS 2060060-45-7) versus the meta-methoxyphenyl regioisomer (CAS 2059971-83-2) establishes fundamentally different electronic environments on the 1,2,4-triazole ring [1]. At the para position, the methoxy group exerts a strong +M (resonance electron-donating) effect that increases electron density at the N1-attached ipso carbon and, through conjugation, modulates the electron density of the triazole π-system. At the meta position, the +M effect is disabled, leaving only the -I (inductive electron-withdrawing) effect to dominate [2]. This difference is quantifiable via Hammett σ constants: σp-OCH3 = -0.27 (electron-donating), whereas σm-OCH3 = +0.12 (electron-withdrawing) [2]. Additionally, the methoxy group vector projects differently in 3D space: para substitution extends the group linearly along the N1–C4 axis, while meta substitution positions it at a 120° angle, altering steric clash profiles in crowded binding pockets [1].

Regioisomer SAR Electronic effects Medicinal chemistry building blocks Triazole core modulation

Cyclobutyl vs. Cyclopropyl Ring Size Comparison

Replacing the cyclobutyl substituent at C5 with cyclopropyl (CAS 1154209-40-1) changes three key physicochemical parameters relevant to downstream lead optimization. First, cyclobutane (puckered, ~30° dihedral angle) provides greater three-dimensional character than planar cyclopropane, increasing fractional sp³ (Fsp³) and offering a distinct conformational space for target engagement [1]. Second, the additional methylene unit in cyclobutyl increases calculated lipophilicity: the target compound has XLogP3 = 2.6 (MW 273.29) [2], while the cyclopropyl analog (C13H13N3O3, MW 259.26) has a lower computed LogP of approximately 2.1–2.3 . Third, cyclobutane ring strain (~26.3 kcal/mol) is lower than cyclopropane (~27.5 kcal/mol), imparting greater metabolic stability to the cyclobutyl group against CYP450-mediated ring-opening [1].

Ring strain Conformational analysis Lipophilicity Building block selection

C3 Carboxylic Acid Synthetic Versatility

The carboxylic acid group at the C3 position of this 1,2,4-triazole scaffold enables direct amide bond formation with primary and secondary amines under standard coupling conditions (e.g., HATU/DIPEA or EDC/HOBt), a transformation widely validated in the parallel synthesis of 1H-1,2,4-triazole-3-carboxylic acid derivatives [1]. This contrasts with C3-ester or C3-nitrile analogs that require additional hydrolysis or reduction steps before diversification. The Russian patent RU2446163C2 explicitly claims 5-substituted 1-H-1,2,4-triazole-3-carboxylic acids as key intermediates for pharmaceutical substance manufacture, demonstrating industrial relevance [2]. The target compound's free acid is supplied at 95% purity (HPLC) by multiple vendors, suitable for direct use in amide coupling without additional activation .

Parallel synthesis Amide coupling Building block utility Late-stage functionalization

5-Cyclobutyl-1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid: Optimal Use Scenarios


Tankyrase 1/2 Inhibitor Lead Optimization

This building block is ideally suited for structure-guided optimization of tankyrase inhibitors where the central 1,2,4-triazole bearing a cyclobutyl motif is retained constant while the carboxylic acid is diversified into amide libraries targeting the adenosine-binding site. The quantitative superiority of the cyclobutyl linker over cyclohexane and phenyl alternatives (nanomolar TNKS2 IC50 and picomolar cellular Wnt reporter inhibition demonstrated in published leads [1]) justifies its selection as a core scaffold element. The para-methoxy group provides a defined electronic environment (σp = -0.27) that can be exploited for tunable triazole basicity, influencing hydrogen-bonding with the TNKS catalytic domain glycine-rich loop [2].

Parallel Amide Library Synthesis

The free carboxylic acid functionality at C3 enables direct, single-step diversification into amide libraries using standard coupling reagents, eliminating the hydrolysis or deprotection steps required for ester or nitrile precursors. This reduction of 1–2 synthetic steps per library member directly accelerates hit generation campaigns in industrial medicinal chemistry settings. The 95% commercial purity and availability from multiple suppliers (AKSci Cat. 0609EJ, Ambeed Cat. A1100788) supports immediate procurement for array synthesis without additional purification .

PARP Isoform Selectivity Profiling

Based on evidence that cyclobutyl-linked triazole inhibitors achieve high selectivity for tankyrases over other PARP isoforms (IC50 = 100 pM vs. TNKS2 and IC50 = 6.5 µM vs. PARP1 for optimized lead 14 [1]), this building block is appropriate for constructing focused libraries aimed at dissecting PARP family selectivity determinants. The cyclobutyl group's puckered geometry limits conformational flexibility, a feature correlated with improved isoform selectivity in the PARP enzyme family.

Regioisomer SAR: Para- vs. Meta-Methoxy

The distinct electronic character of the para-methoxy group (σp = -0.27, electron-donating by resonance) versus the meta-methoxy isomer (σm = +0.12, electron-withdrawing by induction) makes this compound valuable as a defined regioisomer for systematic SAR studies. When paired with the meta-methoxy analog (CAS 2059971-83-2), researchers can deconvolute electronic versus steric contributions of the N1-aryl substituent to target binding, solubility, and permeability, generating robust SAR tables for lead optimization [2].

Quote Request

Request a Quote for 5-Cyclobutyl-1-(4-methoxyphenyl)-1H-1,2,4-triazole-3-carboxylic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.